Cas no 744230-56-6 (3-(3,4-dimethoxyphenyl)-3-4-(acetamidomethyl)benzenesulfonamidopropanoic acid)

• Product Name: 3-(3,4-dimethoxyphenyl)-3-4-(acetamidomethyl)benzenesulfonamidopropanoic acid
• CAS No: 744230-56-6
• MF: C₂₀H₂₄N₂O₇S
• MW: 436.478764533997
• CID: 3107316
• PubChem ID: 3687321
• Update Time: 2025-10-22

3-(3,4-dimethoxyphenyl)-3-4-(acetamidomethyl)benzenesulfonamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• <br>3-[4-(Acetylamino-methyl)-benzenesulfonylamino]-3-(3,4-dimethoxy-phenyl)-pr opionic acid
• 3-(3,4-dimethoxyphenyl)-3-4-(acetamidomethyl)benzenesulfonamidopropanoic acid
• CS-0230517
• 744230-56-6
• EN300-10428
• 3-(3,4-dimethoxyphenyl)-3-{[4-(acetamidomethyl)benzene]sulfonamido}propanoic acid
• AB00723980-01
• 3-[4-(Acetylamino-methyl)-benzenesulfonylamino]-3-(3,4-dimethoxy-phenyl)-propionic acid
• 3-(3,4-dimethoxyphenyl)-3-[4-(acetamidomethyl)benzenesulfonamido]propanoicacid
• 3-(3,4-dimethoxyphenyl)-3-[4-(acetamidomethyl)benzenesulfonamido]propanoic acid
• AKOS034371382
• 3-[[4-(acetamidomethyl)phenyl]sulfonylamino]-3-(3,4-dimethoxyphenyl)propanoic Acid
• G36113
• Z45576692

• Inchi： 1S/C20H24N2O7S/c1-13(23)21-12-14-4-7-16(8-5-14)30(26,27)22-17(11-20(24)25)15-6-9-18(28-2)19(10-15)29-3/h4-10,17,22H,11-12H2,1-3H3,(H,21,23)(H,24,25)
• InChI Key： UWMNNUCQGFZMFZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CNC(C)=O)=CC=1)(NC(CC(=O)O)C1C=CC(=C(C=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 436.13042228Da
• Monoisotopic Mass: 436.13042228Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(3,4-dimethoxyphenyl)-3-4-(acetamidomethyl)benzenesulfonamidopropanoic acid

3-(3,4-Dimethoxyphenyl)-3-4-(Acetamidomethyl)Benzenesulfonamidopropanoic Acid: A Comprehensive Overview

3-(3,4-Dimethoxyphenyl)-3-4-(Acetamidomethyl)Benzenesulfonamidopropanoic Acid is a complex organic compound with the CAS Registry Number 744230-56-6. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a central propanoic acid backbone, which is substituted with a 3,4-dimethoxyphenyl group and a benzenesulfonamide moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The benzenesulfonamide group is known for its ability to enhance the bioavailability and stability of compounds in biological systems. Recent studies have shown that sulfonamides can act as effective inhibitors of various enzymes, making them promising candidates for drug development. The acetamidomethyl substituent further modulates the physicochemical properties of the molecule, potentially enhancing its solubility and bioactivity. The 3,4-dimethoxyphenyl group introduces electron-donating methoxy groups, which can influence the electronic environment of the molecule and its interactions with biological targets.

Research into 744230-56-6 has focused on its potential as a lead compound in drug discovery. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases. The combination of these functional groups makes it a versatile scaffold for further chemical modifications and optimization.

From a synthetic perspective, the preparation of 3-(3,4-dimethoxyphenyl)-3-4-(acetamidomethyl)benzenesulfonamidopropanoic acid involves multi-step organic synthesis techniques. The process typically begins with the synthesis of the benzenesulfonamide intermediate, followed by coupling reactions to introduce the acetamidomethyl and dimethoxyphenyl groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

The pharmacokinetic properties of this compound have also been investigated. Studies indicate that it has moderate absorption rates in preclinical models, with favorable distribution characteristics due to its lipophilic nature. However, further research is required to optimize its metabolic stability and reduce potential toxicity profiles.

In terms of applications beyond drug discovery, this compound has shown promise in materials science as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds makes it a valuable building block for constructing functional materials with tailored properties.

Overall, 744230-56-6, or 3-(3,4-Dimethoxyphenyl)-3-4-(Acetamidomethyl)Benzenesulfonamidopropanoic Acid, represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure and versatile functional groups make it a valuable compound for further research and development across multiple disciplines.